Cas no 1421528-89-3 (2-{[1-(2,4-difluorobenzoyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine)

• Product Name: 2-{[1-(2,4-difluorobenzoyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine
• CAS No: 1421528-89-3
• MF: C₁₈H₁₅F₅N₂O₂
• MW: 386.315922021866
• CID: 5403528
• Update Time: 2025-05-22

2-{[1-(2,4-difluorobenzoyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• (2,4-difluorophenyl)-[4-[5-(trifluoromethyl)pyridin-2-yl]oxypiperidin-1-yl]methanone
• 2-{[1-(2,4-difluorobenzoyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine

• Inchi： 1S/C18H15F5N2O2/c19-12-2-3-14(15(20)9-12)17(26)25-7-5-13(6-8-25)27-16-4-1-11(10-24-16)18(21,22)23/h1-4,9-10,13H,5-8H2
• InChI Key： RJIVSNJRZMHDAN-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1F)(N1CCC(OC2=NC=C(C(F)(F)F)C=C2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 2-{[1-(2,4-difluorobenzoyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine

Chemical Compound CAS No. 1421528-89-3: 2-{[1-(2,4-Difluorobenzoyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine

The compound 2-{[1-(2,4-difluorobenzoyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine, identified by the CAS number 1421528-89-3, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically pyridines, which are known for their stability and versatility in chemical reactions. The structure of this compound is characterized by a pyridine ring substituted with a trifluoromethyl group at the 5-position and an oxygen-linked piperidine derivative at the 2-position. The piperidine moiety itself is further substituted with a 2,4-difluorobenzoyl group, adding complexity and functionality to the molecule.

Recent studies have highlighted the importance of such compounds in drug discovery and material science. The presence of fluorine atoms in both the benzoyl and trifluoromethyl groups introduces unique electronic properties, making this compound a promising candidate for applications in medicinal chemistry. For instance, fluorinated aromatic compounds are often employed as building blocks for developing bioactive molecules due to their ability to modulate pharmacokinetic properties such as solubility and metabolic stability.

One of the most intriguing aspects of this compound is its potential as a precursor for advanced materials. The pyridine ring, being electron-deficient, can act as a coordinating unit in metal-organic frameworks (MOFs) or covalent organic frameworks (COFs), which are widely studied for their applications in gas storage, catalysis, and sensing technologies. Researchers have demonstrated that fluorinated pyridines can significantly enhance the thermal stability and mechanical robustness of such materials, making them suitable for high-performance applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The introduction of the trifluoromethyl group typically requires electrophilic fluorination techniques, while the piperidine derivative can be synthesized via peptide coupling or reductive amination methods. Recent advancements in catalytic methods have made these transformations more efficient and environmentally friendly, reducing the overall cost and waste associated with traditional synthetic routes.

The pharmacological profile of this compound has also been explored in preclinical studies. Due to its structural similarity to known bioactive agents, it exhibits moderate inhibitory activity against certain enzyme targets associated with inflammatory diseases. However, further research is required to fully understand its mechanism of action and potential toxicity profiles before it can be considered for clinical development.

In conclusion, the compound 2-{[1-(2,4-difluorobenzoyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine (CAS No. 1421528-89-3) represents a valuable addition to the arsenal of advanced organic molecules available for scientific exploration. Its unique structure and functional groups make it a versatile building block for diverse applications across chemistry and materials science.